Cas no 2098069-80-6 (2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine)

2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine structure
2098069-80-6 structure
Product Name:2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
CAS No:2098069-80-6
MF:C11H16F3N3
MW:247.260052680969
CID:5725485
PubChem ID:121210696
Update Time:2025-07-27

2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS026720777
    • 2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
    • F2198-0231
    • 2098069-80-6
    • 2-[2-cyclopentyl-5-(trifluoromethyl)pyrazol-3-yl]ethanamine
    • Inchi: 1S/C11H16F3N3/c12-11(13,14)10-7-9(5-6-15)17(16-10)8-3-1-2-4-8/h7-8H,1-6,15H2
    • InChI Key: FFOJEIKKHUYYEY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(CCN)N(C2CCCC2)N=1)(F)F

Computed Properties

  • Exact Mass: 247.12963201g/mol
  • Monoisotopic Mass: 247.12963201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.8Ų

2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C163951-100mg
2-(1-cyclopentyl-3-(trifluoromethyl)-1h-pyrazol-5-yl)ethan-1-amine
2098069-80-6
100mg
$ 135.00 2022-06-06
TRC
C163951-500mg
2-(1-cyclopentyl-3-(trifluoromethyl)-1h-pyrazol-5-yl)ethan-1-amine
2098069-80-6
500mg
$ 550.00 2022-06-06
TRC
C163951-1g
2-(1-cyclopentyl-3-(trifluoromethyl)-1h-pyrazol-5-yl)ethan-1-amine
2098069-80-6
1g
$ 865.00 2022-06-06
Life Chemicals
F2198-0231-0.25g
2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
2098069-80-6 95%+
0.25g
$539.0 2023-09-06
Life Chemicals
F2198-0231-0.5g
2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
2098069-80-6 95%+
0.5g
$568.0 2023-09-06
Life Chemicals
F2198-0231-1g
2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
2098069-80-6 95%+
1g
$598.0 2023-09-06
Life Chemicals
F2198-0231-2.5g
2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
2098069-80-6 95%+
2.5g
$1196.0 2023-09-06
Life Chemicals
F2198-0231-5g
2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
2098069-80-6 95%+
5g
$1794.0 2023-09-06
Life Chemicals
F2198-0231-10g
2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
2098069-80-6 95%+
10g
$2512.0 2023-09-06

Additional information on 2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine

Comprehensive Overview of 2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2098069-80-6)

2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2098069-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopentyl group, a trifluoromethyl substituent, and a pyrazole core, making it a versatile intermediate for drug discovery and material science applications. Its amine functionality further enhances its reactivity, enabling diverse synthetic modifications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine. Researchers are increasingly exploring its potential as a bioisostere or pharmacophore in designing novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases. The trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability—a hot topic in medicinal chemistry optimization.

From a synthetic perspective, the compound’s pyrazole-amine scaffold aligns with current demands for fragment-based drug design (FBDD). Its CAS No. 2098069-80-6 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its utility in high-throughput screening libraries. Additionally, the cyclopentyl moiety contributes to conformational rigidity, a property highly valued in GPCR-targeted drug development, a trending area in precision medicine.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike traditional halogenated compounds, the trifluoromethyl group in 2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine offers a balance between efficacy and sustainability, addressing growing concerns about PFAS alternatives. This aligns with the European Chemicals Agency (ECHA) guidelines and the U.S. EPA’s Safer Choice Program, making it a candidate for greener synthetic routes.

In agrochemical applications, the compound’s pyrazole core is analogous to active ingredients in crop protection agents, sparking interest in its potential as a pesticide intermediate. Searches for low-toxicity agrochemicals and resistance management solutions often highlight such structures, further driving demand for CAS No. 2098069-80-6.

Analytical characterization of 2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing—methods frequently queried in quality control protocols. The compound’s stability under various pH conditions and thermal profiles is also a subject of ongoing research, particularly for formulation scientists.

In summary, 2-(1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2098069-80-6) exemplifies the intersection of innovative chemistry and real-world applications. Its multifaceted utility in drug discovery, agrochemicals, and sustainable chemistry ensures its relevance in both academic and industrial settings, meeting the evolving needs of R&D professionals worldwide.

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